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Abstract
Diammonium phosphite, a compound of increasing interest in agrochemical and industrial

applications, presents a unique profile as a fertilizer, fungicide, and reducing agent. This

technical guide provides a comprehensive overview of its IUPAC nomenclature,

physicochemical properties, synthesis, and mechanisms of action, with a particular focus on its

role in inducing plant disease resistance. Detailed experimental protocols for its synthesis are

outlined, and quantitative data are presented in a clear, tabular format. Furthermore, this guide

includes a visualization of the phosphite-induced plant defense signaling pathway, rendered

using Graphviz, to facilitate a deeper understanding of its biological activity.

IUPAC Nomenclature and Chemical Identity
The systematic name for diammonium phosphite, as designated by the International Union of

Pure and Applied Chemistry (IUPAC), is diammonium hydrogen phosphite. An alternative, more

systematic IUPAC name is diazanium;dioxido(oxo)phosphanium[1]. The compound is also

commonly referred to as ammonium phosphite, dibasic. It is crucial to distinguish it from

diammonium phosphate, which has the IUPAC name diammonium hydrogen phosphate[2][3].
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The chemical formula for the anhydrous form is (NH₄)₂HPO₃. The presence of two ammonium

cations (NH₄⁺) and one hydrogen phosphite anion (HPO₃²⁻) gives the compound its

characteristic properties.

Physicochemical Properties
Diammonium phosphite is a colorless, crystalline, and hygroscopic solid that is readily

soluble in water[2][4][5][6]. A summary of its key quantitative properties is presented in Table 1.

Note that variations in reported molecular weights and CAS numbers may be attributed to the

presence of different hydrated forms or listings in various chemical inventories.

Property Value References

Molecular Formula (NH₄)₂HPO₃

Molecular Weight 116.06 g/mol (anhydrous) [5][7][8]

134.07 g/mol (monohydrate) [9]

Appearance
White or off-white crystalline

solid
[5][7]

Density 1.619 g/cm³ (anhydrous) [3]

Solubility in Water
588 g/L at 20 °C (for the

analogous phosphate)
[10]

pH of Solution
7.5 - 8.0 (for the analogous

phosphate)
[2][10]

Decomposition Temperature

Decomposes at approximately

70 °C, emitting ammonia. At

155 °C, it emits phosphorus

oxides and nitrogen oxides.

[2]

CAS Registry Numbers 22132-71-4, 51503-61-8 [5][7][8][11][12][13]

Experimental Protocols: Synthesis of Diammonium
Phosphite

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1591576?utm_src=pdf-body
https://en.wikipedia.org/wiki/Diammonium_phosphate
https://pubchem.ncbi.nlm.nih.gov/compound/Diammonium-hydrogen-phosphate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1768534.htm
https://www.nbinno.com/article/other-organic-chemicals/understanding-the-properties-and-applications-of-diammonium-hydrogen-phosphite-zw
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1768534.htm
https://allgreenchem.lookchem.com/products/CasNo-51503-61-8-Diammonium-hydrogen-phosphite-13813887.html
https://haihangchem.com/products/diammonium-hydrogen-phosphite-cas-51503-61-8/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12009805/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1768534.htm
https://allgreenchem.lookchem.com/products/CasNo-51503-61-8-Diammonium-hydrogen-phosphite-13813887.html
https://www.chembk.com/en/chem/Diammonium%20hydrogen%20phosphite
https://www.cropnutrition.com/resource-library/diammonium-phosphate/
https://en.wikipedia.org/wiki/Diammonium_phosphate
https://www.cropnutrition.com/resource-library/diammonium-phosphate/
https://en.wikipedia.org/wiki/Diammonium_phosphate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1768534.htm
https://allgreenchem.lookchem.com/products/CasNo-51503-61-8-Diammonium-hydrogen-phosphite-13813887.html
https://haihangchem.com/products/diammonium-hydrogen-phosphite-cas-51503-61-8/
https://www.smolecule.com/products/s1902598
https://www.lookchem.com/cas-221/22132-71-4.html
https://unilongindustry.com/product/ammonium-phosphite-with-cas-51503-61-8/
https://www.benchchem.com/product/b1591576?utm_src=pdf-body
https://www.benchchem.com/product/b1591576?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591576?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The industrial synthesis of diammonium phosphite is achieved through the controlled

neutralization of phosphorous acid (H₃PO₃) with ammonia (NH₃). The following protocol

outlines the general methodology.

Materials:

Phosphorous acid (H₃PO₃)

Ammonia solution (aqueous) or ammonia gas (anhydrous)

Deionized water

Reaction vessel with stirring and temperature control

pH meter

Crystallization vessel

Filtration apparatus

Drying oven

Procedure:

Reaction Setup: A solution of phosphorous acid is prepared in a temperature-controlled

reaction vessel equipped with a stirrer.

Neutralization: Ammonia is gradually added to the phosphorous acid solution while

continuously stirring. The reaction is exothermic, and the temperature should be maintained

between 50-80°C[14].

pH Control: The pH of the reaction mixture is carefully monitored and adjusted to a final pH

of 7.8-8.2 to ensure the formation of the diammonium salt[14].

Reaction Time: The reaction is typically allowed to proceed for 20-60 minutes under constant

stirring to ensure complete neutralization[14].
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Crystallization: The resulting hot, saturated solution of diammonium phosphite is

transferred to a crystallization vessel and allowed to cool slowly to room temperature or

below to induce crystallization.

Isolation and Drying: The precipitated crystals are collected by filtration and washed with a

small amount of cold deionized water to remove any unreacted starting materials. The

purified crystals are then dried in an oven at a temperature below 70°C to avoid

decomposition[2].

Industrial processes report yields of approximately 90% with a purity of 95-99%.

Mechanism of Action in Plant Disease Resistance
Phosphites, including diammonium phosphite, are recognized for their ability to protect plants

against various pathogens, particularly oomycetes[15][16]. The mechanism of action is twofold:

a direct inhibitory effect on the pathogen and an indirect effect through the stimulation of the

plant's innate defense systems[1][9][16][17].

Direct Action: Phosphite ions can directly inhibit the growth of fungal hyphae and the

germination of spores[1][16].

Indirect Action (Plant Defense Induction): Upon application, phosphite is taken up by the plant

and acts as a biostimulant, triggering a state of heightened defense readiness. This involves

the upregulation of genes associated with key defense signaling pathways, including those

mediated by salicylic acid (SA), jasmonic acid (JA), and abscisic acid (ABA)[1][9]. This leads to

the production of defense-related molecules such as phytoalexins and pathogenesis-related

(PR) proteins, as well as the reinforcement of cell walls[16][17]. The following diagram

illustrates this signaling cascade.
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Caption: Phosphite-induced plant defense signaling pathway.

Applications
Beyond its role in agriculture as a fertilizer and fungicide, diammonium phosphite serves as a

potent reducing agent in various chemical syntheses and as a corrosion inhibitor for lubricating

greases[2][4][5][6][13][14]. Its high solubility and reactivity make it a versatile compound in

several industrial processes.

Conclusion
Diammonium hydrogen phosphite is a compound with significant utility in both agricultural and

industrial contexts. A clear understanding of its chemical identity, properties, and mechanisms

of action is paramount for its effective and safe application. This guide provides a foundational

resource for researchers, scientists, and professionals in drug development and related fields,

enabling further exploration of its potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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